Cas no 61-57-4 (2-Imidazolidinone,1-(5-nitro-2-thiazolyl)-)

• Product Name: 2-Imidazolidinone,1-(5-nitro-2-thiazolyl)-
• CAS No: 61-57-4
• MF: C₆H₆N₄O₃S
• MW: 214.201838970184
• CID: 506879
• Update Time: 2026-04-29

2-Imidazolidinone,1-(5-nitro-2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinone,1-(5-nitro-2-thiazolyl)-
• 1-(5-nitro-1,3-thiazol-2-yl)imidazolidin-2-one
• 1-(5-nitrothiazol-2-yl)imidazolidin-2-one
• NIRIDAZOLE-CHLORETHYLCARBOXAMIDE, WHO STANDARD
• 1-(5-Nitro-2-thiazolyl)-2-oxo-tetrahydroimidazol
• 1-(5-nitro-thiazol-2-yl)-imidazolidin-2-one
• 1-< 2-(5-Nitrothiazolyl)> -2-oxo-tetrahydroimidazol
• Ambilhar
• Ciba 32644
• Ciba 32644-Ba
• Niridazole
• Niridazolum
• Nitrothiamidazol
• Nitrothiamidazole
• Nitrothiazol
• Nitrothiazole

• Inchi： InChI=1S/C6H6N4O3S/c11-5-7-1-2-9(5)6-8-3-4(14-6)10(12)13/h3H,1-2H2,(H,7,11)
• InChI Key： RDXLYGJSWZYTFJ-UHFFFAOYSA-N
• SMILES： O=C1N(C2=NC=C(S2)[N+]([O-])=O)CCN1

Computed Properties

• Exact Mass: 214.01618
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Density: 1.561 (estimate)
• Melting Point: 260-262°
• Refractive Index: 1.6200 (estimate)
• PSA: 88.37
• LogP: 1.49790